Cas no 1240041-69-3 (2-cyano-N-((S)-1-phenylethyl)acetamide)

• Product Name: 2-cyano-N-((S)-1-phenylethyl)acetamide
• CAS No: 1240041-69-3
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• MDL: MFCD24619407
• CID: 4579752
• PubChem ID: 2164178
• Update Time: 2025-05-20

2-cyano-N-((S)-1-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-N-((S)-1-phenylethyl)acetamide
• Acetamide, 2-cyano-N-[(1S)-1-phenylethyl]-
• (S)-2-cyano-N-(1-phenylethyl)acetamide
• 2-Cyano-n-(1-phenylethyl)acrylamide
• Y14740
• SCHEMBL12389348
• AKOS032961418
• MFCD24619407
• 2-cyano-N-[(1S)-1-phenylethyl]acetamide
• WS-00553
• 1240041-69-3

• MDL： MFCD24619407
• Inchi： 1S/C11H12N2O/c1-9(13-11(14)7-8-12)10-5-3-2-4-6-10/h2-6,9H,7H2,1H3,(H,13,14)/t9-/m0/s1
• InChI Key： RZFUCBLCIHIKHV-VIFPVBQESA-N
• SMILES： C(N[C@H](C1=CC=CC=C1)C)(=O)CC#N

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.9Ų

Additional information on 2-cyano-N-((S)-1-phenylethyl)acetamide

2-Cyano-N-((S)-1-phenylethyl)acetamide

2-Cyano-N-((S)-1-phenylethyl)acetamide, also known by its CAS number 1240041-69-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of acetamides, which are widely studied for their diverse biological activities and potential applications in drug design. The molecule features a cyano group attached to a phenethylamine backbone, which contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of 2-cyano-N-((S)-1-phenylethyl)acetamide in the development of novel therapeutic agents. Researchers have focused on its ability to modulate key biological pathways, particularly those involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The cyano group in the molecule has been shown to enhance its ability to cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) drug delivery.

The stereochemistry of the compound, specifically the (S)-configuration at the phenethylamine moiety, plays a crucial role in its pharmacokinetic properties. Studies have demonstrated that this stereochemistry significantly influences the compound's solubility, stability, and bioavailability. Advanced computational modeling techniques, such as molecular docking and dynamics simulations, have been employed to elucidate the binding interactions of 2-cyano-N-((S)-1-phenylethyl)acetamide with target proteins, providing valuable insights into its mechanism of action.

In addition to its therapeutic potential, 2-cyano-N-((S)-1-phenylethyl)acetamide has also been explored for its applications in materials science. Its ability to form stable amide bonds makes it a valuable building block in the synthesis of advanced polymers and biomaterials. Recent advancements in green chemistry have led to the development of more sustainable synthesis routes for this compound, reducing its environmental footprint while maintaining high yields and purity.

The synthesis of 2-cyano-N-((S)-1-phenylethyl)acetamide typically involves multi-step reactions, including nucleophilic acyl substitution and stereoselective alkylation. Researchers have optimized these processes by employing catalytic asymmetric induction techniques, which not only enhance enantioselectivity but also streamline the production workflow. These improvements have made the compound more accessible for both academic research and industrial applications.

Furthermore, the compound has shown potential as a chiral catalyst in asymmetric synthesis reactions. Its ability to induce high enantioselectivity in various transformations has been leveraged in the production of chiral pharmaceutical intermediates. This application underscores the versatility of 2-cyano-N-((S)-1-phenylethyl)acetamide across multiple disciplines within chemistry.

In conclusion, 2-cyano-N-((S)-1-phenylethyl)acetamide (CAS No: 1240041-69-3) is a multifaceted compound with promising applications in drug discovery, materials science, and catalysis. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important molecule in contemporary chemical research.